9-BROMO-2-(4-CHLOROPHENYL)-1,10B-DIHYDROSPIRO[BENZO[E]PYRAZOLO[1,5-C][1,3]OXAZINE-5,1'-CYCLOHEXANE]

• Molecular Formula: C21H20BrClN2O
• Molecular Weight: 431.8g/mol
• IUPAC Name: 9-bromo-2-(4-chlorophenyl)spiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,1'-cyclohexane]
• InChI: InChI=1S/C21H20BrClN2O/c22-15-6-9-20-17(12-15)19-13-18(14-4-7-16(23)8-5-14)24-25(19)21(26-20)10-2-1-3-11-21/h4-9,12,19H,1-3,10-11,13H2
• InChI Key: OOOACTPWUSQMHU-UHFFFAOYSA-N
• SMILES: C1CCC2(CC1)N3C(CC(=N3)C4=CC=C(C=C4)Cl)C5=C(O2)C=CC(=C5)Br

Description

9-Bromo-2-(4-chlorophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5-spiro-1’-cyclohexane is a complex organic compound with a unique structure that combines multiple functional groups. This compound is of interest in various fields of scientific research due to its potential biological and chemical properties.

Preparation Methods

The synthesis of 9-Bromo-2-(4-chlorophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5-spiro-1’-cyclohexane involves several steps. The synthetic route typically starts with the preparation of the core benzoxazine structure, followed by the introduction of the pyrazolo group and the spiro-cyclohexane moiety. The reaction conditions often require specific catalysts and solvents to ensure the desired product’s formation. Industrial production methods may involve optimizing these conditions to achieve higher yields and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of different reduced derivatives.

Substitution: The bromine and chlorine atoms in the compound can be substituted with other functional groups using appropriate reagents. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

9-Bromo-2-(4-chlorophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5-spiro-1’-cyclohexane has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound’s potential biological activity makes it a candidate for studying its effects on various biological systems.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It may be used in developing new materials or as a precursor in chemical manufacturing processes.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets. These interactions can lead to changes in cellular pathways and biological processes. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar compounds to 9-Bromo-2-(4-chlorophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5-spiro-1’-cyclohexane include:

• 9-Bromo-2-(4-fluorophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5-spiro-1’-cyclohexane
• 9-Bromo-2-(3,4-dimethoxyphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5-spiro-1’-cyclohexane
• 9-Bromo-2-(thiophen-2-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5-spiro-1’-cyclohexane These compounds share similar core structures but differ in their substituents, which can lead to variations in their chemical and biological properties. The uniqueness of 9-Bromo-2-(4-chlorophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5-spiro-1’-cyclohexane lies in its specific combination of functional groups and the resulting properties.